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Compound of Interest

Compound Name: Muc5AC-13

Cat. No.: B15137942 Get Quote

This document provides crucial guidance for the safe handling and disposal of Muc5AC-13, a

glycopeptide intended for research use only. The information is compiled to ensure the safety

of laboratory personnel and to maintain the integrity of the product.

Product and Storage Information
Muc5AC-13 is a lyophilized glycopeptide, and its stability is best maintained under specific

storage conditions.

Parameter Specification

Product Name Muc5AC-13

Form Lyophilized Powder

Storage Temperature -20°C

Intended Use Research Use Only

Administration Not for administration to humans[1]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Muc5AC-13 is not available, an SDS for a related

compound, "MUC5AC, Analog 1," suggests it may be harmful if swallowed, in contact with skin,

or inhaled[2]. Therefore, standard laboratory precautions for handling peptides should be
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strictly followed. The use of appropriate personal protective equipment is mandatory to prevent

contamination and potential exposure[3][4].

Equipment Specification Purpose

Hand Protection
Nitrile or Latex Gloves

(Powder-Free)

Prevents skin contact and

sample contamination.

Eye Protection Safety Glasses or Goggles
Protects eyes from contact

with lyophilized powder.

Body Protection
Laboratory Coat or Disposable

Gown

Protects skin and clothing from

contamination.

Respiratory Protection
Face Mask or Fit-Tested

Respirator (e.g., N95)

Recommended when handling

the powder to prevent

inhalation[5][6].

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling Muc5AC-13 from receipt to

preparation for use in a laboratory setting.

1. Receiving and Initial Inspection:

Upon receipt, verify that the package contents match the order and that the vial is

undamaged and properly sealed[5].

Confirm that the product was shipped under appropriate conditions (e.g., with cold packs)[1].

Immediately transfer the lyophilized peptide to a freezer for long-term storage at -20°C[7][8].

2. Preparation for Use:

Before opening, allow the vial to equilibrate to room temperature inside a desiccator for

approximately 15-30 minutes. This critical step prevents condensation and moisture

absorption, which can reduce the product's stability[8][9].
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Work in a clean, well-ventilated area, such as a laminar flow hood or a designated clean

workspace[3][4].

Wipe the exterior of the vial with 70% isopropanol to decontaminate the surface[5].

3. Weighing and Reconstitution:

Don the appropriate PPE as specified in the table above.

Quickly weigh the desired amount of lyophilized powder in a clean environment. Lyophilized

peptides can be volatile and hygroscopic (absorb moisture from the air), so minimizing

exposure time is crucial[3][10].

Tightly reseal the container immediately after dispensing. For any remaining product,

consider purging the vial with an inert gas like nitrogen or argon before resealing to minimize

oxidation and moisture exposure[8].

Follow your specific experimental protocol for reconstitution. If storing the peptide in solution,

which is not recommended for long periods, use a sterile buffer at pH 5-6, aliquot into single-

use vials, and store at -20°C to avoid repeated freeze-thaw cycles[7].

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations[2].

As Muc5AC-13 is intended for biological research, it should be treated as non-hazardous

biological waste unless mixed with hazardous chemicals.

1. Decontamination:

It is good laboratory practice to decontaminate materials that have come into contact with

biological substances[1].

Solid Waste: Unused product, empty vials, and contaminated consumables (e.g., pipette tips,

gloves) should be collected in a designated biohazard bag. These materials can be sterilized

via autoclaving[11][12].

Liquid Waste: If the peptide is reconstituted, any remaining solution should be

decontaminated. This can be achieved by autoclaving or by chemical disinfection, such as
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adding a 10% bleach solution and allowing for sufficient contact time (e.g., 24 hours)[1][11].

2. Final Disposal:

After sterilization, the decontaminated solid waste can typically be disposed of as regular

laboratory trash. Ensure any biohazard symbols are defaced or covered[2].

Decontaminated liquid waste can usually be poured down the sanitary sewer with copious

amounts of water[1][2].

Never dispose of sharps (e.g., needles used for reconstitution) in regular trash. All sharps

must be placed in a designated, puncture-resistant sharps container for proper disposal[1].

Muc5AC-13 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Muc5AC-13.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15137942?utm_src=pdf-body-img
https://www.benchchem.com/product/b15137942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15137942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

